Cas no 1977-72-6 (5-Fluoro-1H-benzimidazole)

5-Fluoro-1H-benzimidazole is a versatile heterocyclic compound with a broad range of applications in organic synthesis. It exhibits excellent reactivity and is widely utilized in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its unique structural features provide enhanced stability and selectivity, making it a valuable building block in chemical reactions.
5-Fluoro-1H-benzimidazole structure
5-Fluoro-1H-benzimidazole structure
Product Name:5-Fluoro-1H-benzimidazole
CAS No:1977-72-6
MF:C7H5FN2
MW:136.126404523849
MDL:MFCD00792438
CID:208444
PubChem ID:235698
Update Time:2025-07-15

5-Fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1H-benzo[d]imidazole
    • 1H-Benzimidazole,6-fluoro-
    • 5-FLUORO-1H-BENZIMIDAZOLE
    • 6-fluoro-1H-Benzimidazole
    • 5-fluoro-1H-1,3-benzodiazole
    • 5-fluoro-1H-benzoimidazole
    • 5-Fluorobenzimidazole
    • NSC 37361
    • 1H-BENZIMIDAZOLE, 5-FLUORO-
    • 1H-Benzimidazole,5-fluoro-(9CI)
    • 1H-Benzimidazole, 6-fluoro-
    • 6-fluoro-1H-benzo[d]imidazole
    • ZDSUKNAKOLBIPX-UHFFFAOYSA-N
    • NSC37361
    • 6-fluorobenzimidazole
    • PubChem6519
    • 6-Fluoro1H-benzimidazole
    • 6-fluoro-1H-benzimidazol
    • 6-FLUORO-1H
    • F17238
    • AKOS006228080
    • 5-Fluoro-1H-benzimidazole, AldrichCPR
    • SY113296
    • BDBM50404887
    • 1977-72-6
    • CHEMBL171283
    • MFCD00792438
    • SCHEMBL903276
    • NSC-37361
    • 6-FLUORO-1H-BENZOIMIDAZOLE
    • DTXSID10284470
    • AB07100
    • 5-FLUORO-3H-1,3-BENZODIAZOLE
    • EN300-174276
    • AMY4807
    • W-206454
    • TS-01746
    • A18399
    • CS-W005827
    • FT-0633947
    • 1H-1,3-Benzimidazole, 5-fluoro-
    • AKOS009158665
    • 5-Fluoro-1h-benzimidazole;5-Fluoro-1H-benzo[d]imidazole
    • 5-Fluoro-1-H-benzimidazole
    • DB-044964
    • ALBB-028794
    • benzimidazole, 5(6)-fluoro-
    • 5-Fluoro-1H-benzimidazole
    • MDL： MFCD00792438
    • Inchi： 1S/C7H5FN2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H,(H,9,10)
    • InChI Key： ZDSUKNAKOLBIPX-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)NC=N2

Computed Properties

  • Exact Mass: 136.04400
  • Monoisotopic Mass: 136.043676
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 132 ºC
  • Boiling Point: 363.8°C at 760 mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.658
  • Solubility: Very slightly soluble (0.78 g/l) (25 º C),
  • PSA: 28.68000
  • LogP: 1.70200

5-Fluoro-1H-benzimidazole Security Information

5-Fluoro-1H-benzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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